Cas no 50714-14-2 (4-methyl-3-nitro-5-sulfamoylbenzoic acid)

• Product Name: 4-methyl-3-nitro-5-sulfamoylbenzoic acid
• CAS No: 50714-14-2
• MF: C₈H₈N₂O₆S
• MW: 260.223920822144
• MDL: MFCD19446243
• CID: 5249076
• PubChem ID: 18071336
• Update Time: 2025-10-20

4-methyl-3-nitro-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(aminosulfonyl)-4-methyl-5-nitro-
• 4-methyl-3-nitro-5-sulfamoylbenzoic acid

• MDL： MFCD19446243
• Inchi： 1S/C8H8N2O6S/c1-4-6(10(13)14)2-5(8(11)12)3-7(4)17(9,15)16/h2-3H,1H3,(H,11,12)(H2,9,15,16)
• InChI Key： DTSBJELWILNXAL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC([N+]([O-])=O)=C(C)C(S(N)(=O)=O)=C1

Additional information on 4-methyl-3-nitro-5-sulfamoylbenzoic acid

4-Methyl-3-Nitro-5-Sulfamoylbenzoic Acid (CAS No. 50714-14-2): A Comprehensive Overview

4-Methyl-3-Nitro-5-Sulfamoylbenzoic Acid, also known by its CAS registry number CAS No. 50714-14-2, is a chemically synthesized compound with a complex structure that combines aromatic, nitro, and sulfonamide functional groups. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-Methyl-3-Nitro-5-Sulfamoylbenzoic Acid consists of a benzoic acid backbone with substituents at the 3, 4, and 5 positions. The presence of a methyl group at the 4 position, a nitro group at the 3 position, and a sulfonamide group at the 5 position imparts distinct electronic and steric effects on the molecule. These functional groups not only influence the compound's physical properties but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of 4-Methyl-3-Nitro-5-Sulfamoylbenzoic Acid as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel antibiotics and anticancer agents. The sulfonamide group, in particular, has been shown to enhance bioavailability and reduce toxicity in certain drug candidates.

In terms of chemical synthesis, 4-Methyl-3-Nitro-5-Sulfamoylbenzoic Acid can be prepared via a multi-step process involving nitration, sulfonation, and methylation reactions. The optimization of these steps is critical to achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

The physical properties of CAS No. 50714-14-2 include a melting point of approximately 280°C and a solubility profile that makes it suitable for various solvent systems. Its stability under different pH conditions has also been extensively studied, making it a versatile compound for both laboratory and industrial applications.

From an environmental perspective, the biodegradability and ecotoxicity of 4-Methyl-3-Nitro-5-Sulfamoylbenzoic Acid have been evaluated in recent research studies. These findings are essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 4-Methyl-3-Nitro-5-Sulfamoylbenzoic Acid (CAS No. 50714-14-2) is a multifaceted compound with promising applications across diverse industries. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool for scientists and engineers alike.